Cas no 4339-72-4 (3-O-Acetyloleanolic acid)

• Product Name: 3-O-Acetyloleanolic acid
• CAS No: 4339-72-4
• MF: C₃₂H₅₀O₄
• MW: 498.7370
• MDL: MFCD09752429
• CID: 44955
• PubChem ID: 151202
• Update Time: 2024-10-29

3-O-Acetyloleanolic acid Chemical and Physical Properties

Names and Identifiers

• Oleanolic acid 3-acetate
• 3-O-Acetyloleanolic acid
• 3beta-3-Acetoxyolean-12-en-28-oic acid
• (3alpha,5xi,9xi,18xi)-3-(acetyloxy)olean-12-en-28-oic acid
• (3beta)-3-(acetyloxy)olean-12-en-28-oic acid
• Oleanolic acid acetate
• [ "Oleanolic acid acetate" ]
• Acetyl oleanolic acid
• 3-?O-?Acetyloleanolic acid
• Acetyloleanolic acid
• AK104331
• BDBM50102741
• 3-(Acetylox
• ST24042392
• W2526
• 339A724
• 3 - acetyl oleanolic acid
• 3beta-acetoxyolean-12-en-28-acid
• MFCD09752429
• A872702
• (4aS,6aR,6aS,6bR,8aR,10S,12aR,14bS)-10-acetoxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
• 4339-72-4
• Olean-12-en-28-oic acid, 3-(acetyloxy)-, (3beta)-
• AKOS016036262
• BS-16825
• 3-(Acetyloxy)olean-12-en-28-oic acid
• C75167
• 3--cetyloleanolic acid
• AC-34649
• (4aS,6aR,6aS,6bR,8aR,10S,12aR,14bS)-10-acetyloxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
• 3-Acetyloleanolic acid
• HY-N2618
• CHEMBL486822
• DTXSID20963002
• CS-0023022
• SCHEMBL828971
• (4aS,6aS,6bR,8aR,10S,12aR,12bR,14bS)-10-acetoxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,6b,7,8,8a,9,10,11,12,12a,12b,13,14b-octadecahydropicene-4a(2H)-carboxylic acid
• 3-O-Acetyloleanolic acid; 3beta-3-Acetoxyolean-12-en-28-oic acid
• (+)-Acetyloleanolic acid
• (+)-3-O-Acetyloleanolic acid
• 3beta-Acetoxyolean-12-en-28-oic acid
• (+)-Oleanolic acid acetate
• (4AS,6AS,6BR,8AR,10S,12AR,12BR,14BS)-10-(ACETYLOXY)-2,2,6A,6B,9,9,12A-HEPTAMETHYL-1,3,4,5,6,7,8,8A,10,11,12,12B,13,14B-TETRADECAHYDROPICENE-4A-CARBOXYLIC ACID
• DA-70502
• 3-O-Acetyloleanolicacid

• MDL： MFCD09752429
• Inchi： 1S/C32H50O4/c1-20(33)36-25-12-13-29(6)23(28(25,4)5)11-14-31(8)24(29)10-9-21-22-19-27(2,3)15-17-32(22,26(34)35)18-16-30(21,31)7/h9,22-25H,10-19H2,1-8H3,(H,34,35)/t22-,23-,24+,25-,29-,30+,31+,32-/m0/s1
• InChI Key： RIXNFYQZWDGQAE-DFHVBEEKSA-N
• SMILES： O(C(C([H])([H])[H])=O)[C@@]1([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])[C@]([H])(C1(C([H])([H])[H])C([H])([H])[H])C([H])([H])C([H])([H])[C@@]1(C([H])([H])[H])[C@]3(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]4(C(=O)O[H])C([H])([H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[C@@]4([H])C3=C([H])C([H])([H])[C@@]12[H]

Computed Properties

• Exact Mass: 498.371
• Monoisotopic Mass: 498.371
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 36
• Rotatable Bond Count: 3
• Complexity: 992
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 8.1
• Topological Polar Surface Area: 63.6
• Molecular Weight: 498.7

Experimental Properties

• Color/Form: Powder
• Density: 1.10
• Melting Point: 265-268 ºC
• Boiling Point: 564.4°C at 760 mmHg
• Flash Point: 170.4°C
• Refractive Index: 1.545
• PSA: 63.60000
• LogP: 7.80440

3-O-Acetyloleanolic acid Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids